Cas no 1849040-85-2 (Bicyclo[2.2.2]octane-2-methanol, α-(aminomethyl)-, (αR)-)

• Product Name: Bicyclo[2.2.2]octane-2-methanol, α-(aminomethyl)-, (αR)-
• CAS No: 1849040-85-2
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5824310
• PubChem ID: 131110988
• Update Time: 2025-11-02

Bicyclo[2.2.2]octane-2-methanol, α-(aminomethyl)-, (αR)- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane-2-methanol, α-(aminomethyl)-, (αR)-
• (1R)-2-Amino-1-{bicyclo[2.2.2]octan-2-yl}ethan-1-ol
• 1849040-85-2
• EN300-1146912

• Inchi： 1S/C10H19NO/c11-6-10(12)9-5-7-1-3-8(9)4-2-7/h7-10,12H,1-6,11H2/t7?,8?,9?,10-/m0/s1
• InChI Key： LMNCUKGFGMRJQN-VVIYDGDNSA-N
• SMILES： [C@H](C1CC2CCC1CC2)(O)CN

Computed Properties

• Exact Mass: 169.146664230g/mol
• Monoisotopic Mass: 169.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.059±0.06 g/cm3(Predicted)
• Boiling Point: 311.7±15.0 °C(Predicted)
• pka: 12.67±0.35(Predicted)

Additional information on Bicyclo[2.2.2]octane-2-methanol, α-(aminomethyl)-, (αR)-

Exploring Bicyclo[2.2.2]octane-2-methanol, α-(aminomethyl)-, (αR)- (CAS No. 1849040-85-2): A Versatile Chiral Building Block in Modern Chemistry

In the realm of synthetic chemistry, Bicyclo[2.2.2]octane-2-methanol, α-(aminomethyl)-, (αR)- (CAS No. 1849040-85-2) stands out as a structurally unique and functionally diverse compound. This chiral bicyclic scaffold has garnered significant attention due to its rigid three-dimensional framework and the presence of both hydroxyl and amino functional groups, making it a valuable intermediate in pharmaceutical research, asymmetric catalysis, and material science. The compound's stereochemical purity (αR configuration) further enhances its utility in enantioselective synthesis, aligning with the growing demand for chiral auxiliaries in drug development.

The bicyclo[2.2.2]octane core of this molecule imparts exceptional structural rigidity, which is highly sought after in the design of bioactive molecules and catalysts. Researchers are increasingly leveraging this property to develop novel enzyme inhibitors and receptor modulators, particularly in the context of neurodegenerative diseases and metabolic disorders—areas that dominate current biomedical trends. The compound's α-(aminomethyl) moiety also offers a handle for further derivatization, enabling the creation of libraries of structurally diverse analogs for high-throughput screening.

From a synthetic perspective, Bicyclo[2.2.2]octane-2-methanol, α-(aminomethyl)-, (αR)- serves as a chiral pool building block, reducing the need for resource-intensive resolution steps. This aligns with the pharmaceutical industry's push toward green chemistry and atom economy, as highlighted by recent FDA guidelines on sustainable drug manufacturing. Its compatibility with click chemistry and bioconjugation techniques further expands its applications in prodrug design and targeted drug delivery systems—a hot topic in precision medicine.

The compound's solubility profile (moderate polarity due to the -OH and -NH₂ groups) makes it adaptable to both aqueous and organic media, addressing a common challenge in formulation development. Recent publications have demonstrated its use in creating supramolecular assemblies with enhanced bioavailability, particularly for poorly soluble active pharmaceutical ingredients (APIs). This positions CAS No. 1849040-85-2 as a strategic tool in overcoming formulation hurdles—a frequent search query among pharmaceutical chemists.

In material science, the bicyclic framework contributes to the development of high-performance polymers with improved thermal stability. The compound's ability to introduce chirality into polymer chains is being explored for advanced applications like chiral stationary phases in chromatography and circularly polarized luminescence materials—an emerging field in optoelectronics. These applications respond to trending searches about sustainable materials and chiral nanotechnology.

Quality control of Bicyclo[2.2.2]octane-2-methanol, α-(aminomethyl)-, (αR)- typically involves chiral HPLC and optical rotation measurements to ensure enantiomeric purity—a critical parameter frequently queried by quality assurance professionals. The compound's stability data (demonstrating resilience under standard storage conditions) makes it attractive for industrial-scale applications, addressing common concerns about compound degradation in long-term storage.

With the rise of AI-assisted drug discovery, molecular descriptors derived from CAS No. 1849040-85-2 are being incorporated into machine learning models to predict novel bioactive scaffolds. This intersects with the booming interest in computational chemistry and virtual screening methodologies. The compound's well-defined three-dimensional structure provides valuable training data for algorithms predicting molecular interactions—a frequently searched topic in cheminformatics forums.

As regulatory landscapes evolve, the environmental profile of Bicyclo[2.2.2]octane-2-methanol derivatives is being scrutinized through ADMET prediction tools. Early studies suggest favorable biodegradability characteristics, positioning it as a sustainable alternative to traditional synthetic intermediates. This responds to increasing Google searches about green synthetic routes and eco-friendly pharmaceuticals.

The global market for chiral intermediates like (αR)-α-(aminomethyl)bicyclo[2.2.2]octane-2-methanol is projected to grow at 6.8% CAGR (2023-2030), driven by demand for enantiopure drugs. Supply chain analytics reveal concentrated production in North America and Europe, with emerging contract manufacturing opportunities in Asia—addressing common queries about compound sourcing and bulk availability. Recent patent analyses show increasing claims incorporating this scaffold, particularly in kinase inhibitor and GPCR modulator applications.

For researchers handling CAS 1849040-85-2, standard Schlenk techniques are recommended when working under inert atmospheres due to the amino group's sensitivity. The compound's spectroscopic fingerprints (characteristic ¹H NMR peaks at δ 3.7-4.1 ppm for the methine protons) provide reliable identification—information often sought in laboratory forums. Its crystallographic data (available in CSD entries) assists in molecular modeling studies, bridging another common knowledge gap in structural chemistry queries.